Cas no 38061-18-6 (Methyl 5-phenyloxazole-4-carboxylate ,97%)

• Product Name: Methyl 5-phenyloxazole-4-carboxylate ,97%
• CAS No: 38061-18-6
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 855093
• PubChem ID: 13290703
• Update Time: 2025-11-02

Methyl 5-phenyloxazole-4-carboxylate ,97% Chemical and Physical Properties

Names and Identifiers

• Methyl 5-phenyloxazole-4-carboxylate
• 4-(Methoxycarbonyl)-5-phenyloxazole
• 4-methoxycarbonyl-5-phenyloxazole
• 5-phenyl-furan-2-carboxylic acid methyl ester
• 5-PHENYLFURAN-2-CARBOXYLIC ACID METHYL ESTER
• 5-Phenyloxazol-4-carbonsaeuremethylester
• 5-Ph-oxazol-4-carbonsaeure-Me-ester
• AG-F-81030
• AGN-PC-005SX6
• CTK4J6757
• KB-246757
• methyl 5-phenyl-2-furonate
• methyl 5-phenyl-4-oxazolecarboxylate
• SureCN3059132
• Methyl 5-phenyloxazole-4-carboxylate,97%
• J-522511
• F81399
• SCHEMBL1969272
• 38061-18-6
• 5-phenyl-oxazole-4-carboxylic acid methyl ester
• METHYL5-PHENYLOXAZOLE-4-CARBOXYLATE
• DB-370951
• methyl 5-phenyl-1,3-oxazole-4-carboxylate
• Methyl 5-phenyloxazole-4-carboxylate ,97%

• MDL： MFCD11046345
• Inchi： 1S/C11H9NO3/c1-14-11(13)9-10(15-7-12-9)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： IYJYICUPWFYIDA-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)OC)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33

Methyl 5-phenyloxazole-4-carboxylate ,97% Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 24/25

Additional information on Methyl 5-phenyloxazole-4-carboxylate ,97%

Methyl 5-phenyloxazole-4-carboxylate, 97% (CAS No. 38061-18-6): A Versatile Building Block in Organic Synthesis

Methyl 5-phenyloxazole-4-carboxylate (CAS No. 38061-18-6) is a highly valuable heterocyclic compound with a purity of 97%, widely recognized for its role as a key intermediate in pharmaceutical and agrochemical research. This white to off-white crystalline powder belongs to the oxazole family, characterized by its unique five-membered ring structure containing both oxygen and nitrogen atoms. The compound's molecular formula is C₁₁H₉NO₃, with a molecular weight of 203.19 g/mol, making it an ideal candidate for various synthetic applications.

The growing interest in Methyl 5-phenyloxazole-4-carboxylate 97% pure stems from its remarkable versatility in organic synthesis. Researchers particularly value its ester functional group and aromatic phenyl substituent, which enable diverse chemical transformations. Recent literature highlights its increasing use in the development of novel bioactive compounds, especially in the search for new antimicrobial agents and anti-inflammatory drugs. The compound's stability under various conditions and relatively low toxicity profile make it attractive for laboratory-scale reactions and industrial applications alike.

From a synthetic chemistry perspective, Methyl 5-phenyloxazole-4-carboxylate CAS 38061-18-6 serves as an excellent precursor for numerous derivatives. Its oxazole core is particularly significant in medicinal chemistry, as this scaffold appears in many biologically active molecules. The compound's methyl ester group can be readily hydrolyzed to the corresponding carboxylic acid or transformed into amides through aminolysis reactions. These transformations are frequently employed in drug discovery programs targeting various disease pathways.

The pharmaceutical industry has shown sustained interest in high purity Methyl 5-phenyloxazole-4-carboxylate due to its potential in developing new therapeutic agents. Recent studies have explored its derivatives as potential kinase inhibitors, with some showing promising activity against cancer cell lines. Additionally, the compound's structural features make it valuable for designing fluorescence probes and molecular sensors, addressing current research needs in biochemical detection and imaging technologies.

In material science applications, Methyl 5-phenyloxazole-4-carboxylate 97% has gained attention for its potential in creating novel organic electronic materials. The conjugated system of the oxazole ring combined with the phenyl group contributes to interesting photophysical properties, making it a candidate for organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers are particularly interested in how modifications to this core structure can tune material properties for specific applications.

The synthesis and handling of Methyl 5-phenyloxazole-4-carboxylate CAS No. 38061-18-6 require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in a cool, dry place away from strong oxidizing agents is recommended to maintain its 97% purity. The compound typically shows good stability at room temperature, with a melting point range that serves as an important quality control parameter for researchers and manufacturers.

Market trends indicate growing demand for Methyl 5-phenyloxazole-4-carboxylate across multiple research sectors. Pharmaceutical companies increasingly seek high-quality building blocks like this compound to accelerate their drug discovery pipelines. The global market for such specialized intermediates is projected to expand significantly, driven by ongoing research in personalized medicine and targeted therapies that often utilize heterocyclic scaffolds like oxazoles.

Analytical characterization of Methyl 5-phenyloxazole-4-carboxylate 97% pure typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm both the identity and purity of the material, which is crucial for research applications where reproducibility is paramount. The compound's distinct spectral signatures facilitate easy identification and quality verification in laboratory settings.

Future research directions for Methyl 5-phenyloxazole-4-carboxylate CAS 38061-18-6 may explore its potential in emerging fields such as click chemistry and bioconjugation. The compound's functional groups offer opportunities for creating diverse molecular architectures through efficient coupling reactions. Additionally, its potential in metal-organic frameworks (MOFs) and other advanced materials represents an exciting frontier for investigation, particularly in catalysis and gas storage applications.

For researchers sourcing high purity Methyl 5-phenyloxazole-4-carboxylate, it's essential to verify suppliers' quality control processes and analytical documentation. The compound's performance in sensitive synthetic applications depends significantly on its purity and the absence of critical impurities. Reputable suppliers typically provide comprehensive characterization data and batch-specific certificates of analysis to support research needs.

Environmental considerations for Methyl 5-phenyloxazole-4-carboxylate 97% follow standard protocols for organic compounds. While not classified as environmentally hazardous, proper disposal methods should be employed according to local regulations. The compound's relatively low volatility and good stability contribute to safe handling characteristics, though standard personal protective equipment is recommended during laboratory use.

The cost-effectiveness of Methyl 5-phenyloxazole-4-carboxylate CAS No. 38061-18-6 compared to more complex heterocyclic building blocks adds to its appeal for both academic and industrial researchers. Its commercial availability in 97% purity eliminates the need for additional purification steps in many applications, saving valuable time and resources in synthetic workflows. This practical advantage contributes to its popularity as a research chemical.

In conclusion, Methyl 5-phenyloxazole-4-carboxylate, 97% (CAS No. 38061-18-6) represents a versatile and valuable tool for synthetic chemists across multiple disciplines. Its unique structural features, combined with reliable commercial availability, make it an important compound in contemporary organic synthesis. As research continues to uncover new applications for oxazole derivatives, the significance of this building block is likely to grow, supporting innovations in pharmaceuticals, materials science, and beyond.